N-[2-(4-chlorophenyl)-2-oxoethyl]-N'-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}sulfamide

• IUPAC Name: 1-(4-chlorophenyl)-2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methylsulfamoylamino]ethanone
• InChI: InChI=1S/C15H12Cl2F3N3O3S/c16-11-3-1-9(2-4-11)14(24)8-23-27(25,26)22-7-13-12(17)5-10(6-21-13)15(18,19)20/h1-6,22-23H,7-8H2
• InChI Key: IAITYVANGUQDGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CNS(=O)(=O)NCC2=C(C=C(C=N2)C(F)(F)F)Cl)Cl
• Molecular Formula: C15H12Cl2F3N3O3S
• Molecular Weight: 442.2 g/mol

Description

N-[2-(4-chlorophenyl)-2-oxoethyl]-N'-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}sulfamide is a useful research compound. Its molecular formula is C15H12Cl2F3N3O3S and its molecular weight is 442.23. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activity

Substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, including variants of the compound , have shown significant herbicidal activity across a broad spectrum of vegetation at low application rates. This research highlights its potential use in agriculture and weed control (Moran, 2003).

Material Science Applications

The compound has been involved in the synthesis of novel organic-soluble polyamide-imides (PAIs), which are important in material science. These PAIs, integrating the compound's derivatives, display outstanding solubility, excellent thermal stability, and have low refractive indexes, making them suitable for various high-performance material applications (Shockravi et al., 2009).

Synthetic Chemistry

In synthetic chemistry, derivatives of the compound have been used for the synthesis of new 4-(trifluoromethyl)pyrrolidines. These derivatives, containing sulfonyl, iminosulfonyl, sulfamide, or phosphonyl groups, are synthesized through 1,3-dipolar cycloaddition reactions, indicating the compound's utility in creating diverse chemical structures (Markitanov et al., 2016).

Antifungal Properties

N-(Pyridine-2-methyl)-2-(4-chlorophenyl)-3-methylbutanamide, a related compound, has demonstrated good antifungal activity against a range of fungi. This indicates the potential of the compound and its derivatives in developing new antifungal agents (Si, 2009).

Safer Chemical Synthesis

The compound's derivatives have been employed in developing safer and more convenient methodologies for large-scale preparation of sulfamides. This reflects its significance in enhancing safety and efficiency in chemical synthesis processes (Borghese et al., 2006).